Cas no 104481-25-6 (4-Thiazolecarboxylic acid, 2-[4-(phenylmethyl)-1-piperazinyl]-, ethylester)

• Product Name: 4-Thiazolecarboxylic acid, 2-[4-(phenylmethyl)-1-piperazinyl]-, ethylester
• CAS No: 104481-25-6
• MF: C₁₇H₂₁N₃O₂S
• MW: 331.432542562485
• CID: 1148116
• Update Time: 2024-07-26

4-Thiazolecarboxylic acid, 2-[4-(phenylmethyl)-1-piperazinyl]-, ethylester Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxylic acid, 2-[4-(phenylmethyl)-1-piperazinyl]-, ethylester
• 4-Thiazolecarboxylic acid, 2-[4-(phenylmethyl)-1-piperazinyl]-, ethyl ester

• Inchi： 1S/C17H21N3O2S/c1-2-22-16(21)15-13-23-17(18-15)20-10-8-19(9-11-20)12-14-6-4-3-5-7-14/h3-7,13H,2,8-12H2,1H3
• InChI Key： JISJEYVLPPWLOT-UHFFFAOYSA-N
• SMILES： S1C=C(C(OCC)=O)N=C1N1CCN(CC2=CC=CC=C2)CC1

Computed Properties

• Exact Mass: 331.13563

Experimental Properties

• Density: 1.235±0.06 g/cm3(Predicted)
• Boiling Point: 459.8±55.0 °C(Predicted)
• PSA: 45.67
• pka: 6.80±0.10(Predicted)